Cas no 89972-79-2 (HPTPy)

HPTPy structure

Product name:HPTPy

CAS No:89972-79-2

MF:C₂₁H₁₅N₃O

MW:325.363304376602

CID:584356

PubChem ID:135461974

HPTPy Chemical and Physical Properties

Names and Identifiers

- Phenol, 4-[2,2':6',2''-terpyridin]-4'-yl-
- 4-(2,6-dipyridin-2-yl-1H-pyridin-4-ylidene)cyclohexa-2,5-dien-1-one
- 4‘-(4-hydroxyphenyl)-2, 2’:6‘, 2“-terpyridine
- 4-[2,2′:6′,2′′-Terpyridin]-4′-ylphenol (ACI)
- 4-(4-Hydroxyphenyl)-2,2′:6′,2′′-terpyridine
- 4′-(4-Hydroxyphenyl)-2,2′:6′,2′′-terpyridine
- 4′-(4-Hydroxyphenyl)22,2′:6′,2′′-terpyridine
- 4′-(p-Hydrophenyl)-2,2′:6′,2′′-terpyridine
- HPTPy
- 4'-(4-hydroxyphenyl)-2, 2':6', 2'-terpyridine
- BS-51358
- DTXSID20463895
- EN300-6474486
- 4-[2,2:62'terpyridin-4'yl-Phenol
- CS-0146267
- 4-(2,6-dipyridin-2-ylpyridin-4-yl)phenol
- 4-([2,2':6',2''-Terpyridin]-4'-yl)phenol
- E74009
- 4 inverted exclamation mark(R)-(4-hydroxyphenyl)-2, 2':6 inverted exclamation mark(R), 2 inverted exclamation mark degrees -terpyridine
- 4-[6-(pyridin-2-yl)-[2,2'-bipyridin]-4-yl]phenol
- Z2756849135
- 4-(4-hydroxyphenyl)-2, 2:6, 2-terpyridine
- YSWG024
- MFCD30478583
- 4'-(4-hydroxyphenyl)-2,2':6',2''-terpyridine
- SCHEMBL3601601
- 89972-79-2
- Inchi： 1S/C21H15N3O/c25-17-9-7-15(8-10-17)16-13-20(18-5-1-3-11-22-18)24-21(14-16)19-6-2-4-12-23-19/h1-14,25H
- InChI Key： MVGFLLZPRCSFIY-UHFFFAOYSA-N
- SMILES： OC1C=CC(C2C=C(C3C=CC=CN=3)N=C(C3C=CC=CN=3)C=2)=CC=1

Computed Properties

Exact Mass: 325.121512110g/mol
Monoisotopic Mass: 325.121512110g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 3
Complexity: 384
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.9Å²
XLogP3: 3.4

HPTPy Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6474486-2.5g	4-[6-(pyridin-2-yl)-[2,2'-bipyridin]-4-yl]phenol	89972-79-2	95%	2.5g	$2014.0	2023-07-07
Ambeed	A316923-100mg	4-([2,2':6',2''-Terpyridin]-4'-yl)phenol	89972-79-2	97%	100mg	$11.0	2025-02-26
Chemenu	CM528927-5g	HPTPy	89972-79-2	95%+	5g	$***	2023-05-29
Enamine	EN300-6474486-0.05g	4-[6-(pyridin-2-yl)-[2,2'-bipyridin]-4-yl]phenol	89972-79-2	95%	0.05g	$238.0	2023-07-07
Enamine	EN300-6474486-5.0g	4-[6-(pyridin-2-yl)-[2,2'-bipyridin]-4-yl]phenol	89972-79-2	95%	5.0g	$2981.0	2023-07-07
Cooke Chemical	BD0403053-100mg	4-([2,2':6',2''-Terpyridin]-4'-yl)phenol	89972-79-2	97%	100mg	RMB 59.20	2025-02-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1216907-100mg	4'-(4-Hydroxyphenyl)-2,2':6',2''-terpyridine	89972-79-2	97%	100mg	￥64.00	2024-04-26
Cooke Chemical	BD0403053-250mg	4-([2,2':6',2''-Terpyridin]-4'-yl)phenol	89972-79-2	97%	250mg	RMB 108.00	2025-02-20
Enamine	EN300-6474486-0.5g	4-[6-(pyridin-2-yl)-[2,2'-bipyridin]-4-yl]phenol	89972-79-2	95%	0.5g	$803.0	2023-07-07
Ambeed	A316923-5g	4-([2,2':6',2''-Terpyridin]-4'-yl)phenol	89972-79-2	97%	5g	$170.0	2025-02-26

HPTPy Production Method

Synthetic Circuit 1

13104-56-8

89972-79-2

Reaction Conditions

1.1 Reagents: Hydrogen bromide Solvents: Acetic acid ; 4 h, reflux; reflux → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 10

Reference

: Highly efficient polymer-stabilized palladium heterogeneous catalyst: Synthesis, characterization and application for Suzuki-Miyaura and Mizoroki-Heck coupling reactions

Targhan, Homa; Hassanpour, Alireza; Bahrami, Kiumars, Applied Organometallic Chemistry, 2019, 33(10),

Synthetic Circuit 2

1122-62-9

123-08-0

89972-79-2

Reaction Conditions

1.1 Reagents: Ammonium acetate , Sodium hydroxide Solvents: Ethanol , Water ; reflux

Reference

: Zinc(II) terpyridine complexes: substituent effect on photoluminescence, antiproliferative activity, and DNA interaction

Li, Jiahe ; Liu, Rongping; Jiang, Jinzhang; Liang, Xing; Huang, Ling; et al, Molecules, 2019, 24(24),

Synthetic Circuit 3

13104-56-8

89972-79-2

Reaction Conditions

1.1 Reagents: Hydrogen bromide ; 4 h, 120 °C

Reference

: Building a quadruple stimuli-responsive supramolecular gel based on a supra-amphiphilic metallogelator

Chen, Xianhui; Peng, Yuanyuan; Tao, Xiaobo; Du, Guangyan; Li, Quan, New Journal of Chemistry, 2021, 45(48), 22902-22907

Synthetic Circuit 4

1122-62-9

123-08-0

89972-79-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Polyethylene glycol ; 10 min, 0 °C
1.2 2 h, 0 °C
1.3 Reagents: Ammonium acetate ; 0 °C → 100 °C; 2 h, 100 °C

Reference

: Synthesis, characterization and electrochemistry of 4'-functionalized 2,2':6',2''-terpyridine ruthenium(ii) complexes and their biological activity

Anthonysamy, Arockiam; Balasubramanian, Sengottuvelan; Shanmugaiah, Vellasamy; Mathivanan, Narayanasamy, Dalton Transactions, 2008, (16), 2136-2143

Synthetic Circuit 5

89972-79-2

5089-70-3

89972-79-2

Reaction Conditions

1.1 Reagents: Potassium carbonate , Potassium iodide Solvents: Dimethylformamide ; 24 h, 60 °C

Reference

: Suzuki and Heck cross-coupling reactions using ferromagnetic nanoparticle-supported palladium complex as an efficient and recyclable heterogeneous nanocatalyst in sodium dodecylsulfate micelles

Bahrami, Kiumars; Khodaei, Mohammad M.; Meibodi, Farhat Sadat, Applied Organometallic Chemistry, 2017, 31(6),

Synthetic Circuit 6

13104-56-8

89972-79-2

Reaction Conditions

1.1 Reagents: Hydrogen bromide ; 4 h, 120 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7 - 8, rt

Reference

: Tunable Fluorescence and Morphology of Aggregates Built from a Mechanically Bonded Amphiphilic Bistable [2]Rotaxane

Shi, Jun-Tao; Chen, Xian-Hui; Peng, Yuan-Yuan; Wang, Gui-Ping; Du, Guang-Yan ; et al, Chemistry - A European Journal, 2023, 29(59),

Synthetic Circuit 7

13104-56-8

89972-79-2

Reaction Conditions

Reference

: Studies on antiamoebic compounds: Part III. Synthesis and evaluation of terpyridines as amoebicides

Kalyanam, N.; Likhate, M. A.; Manjunatha, S. G., Indian Journal of Chemistry, 1992, (8), 555-6

Synthetic Circuit 8

13104-56-8

89972-79-2

Reaction Conditions

1.1 Reagents: Acetic acid , Hydrogen bromide Solvents: Water ; 4 h, reflux; reflux → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 7, rt

Reference

: Controlled Formation of a Main Chain Supramolecular Polymer Based on Metal-Ligand Interactions and a Thiol-Ene Click Reaction

Chen, Feiyi; Tian, Yu-Kui ; Chen, Yulan, Chemistry - An Asian Journal, 2018, 13(21), 3169-3172